Cas no 7315-68-6 (3-methyl-4-phenylbutanoic acid)

• Product Name: 3-methyl-4-phenylbutanoic acid
• CAS No: 7315-68-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1016524
• PubChem ID: 23739
• Update Time: 2025-06-15

3-methyl-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-phenylbutanoic acid3-methyl-4-phenylbutanoic acid
• 3-methyl-4-phenylbutanoic acid
• β-Methylbenzenebutyric acid
• .beta.-Benzyl-.beta.-methylpropionic acid
• EN300-1861020
• 3-Methyl-4-phenyl-butyric acid
• BRN 1948186
• 7315-68-6
• Benzenebutanoic acid, .beta.-methyl-
• 4-09-00-01870 (Beilstein Handbook Reference)
• SCHEMBL750878
• DTXSID80993885
• (+)-3-methyl-4-phenylbutanoic acid
• 3-Methyl-4-phenylbutanoic acid #
• AKOS017337418
• Butyric acid, 3-methyl-4-phenyl-
• beta-Methylbenzenebutyric acid

• Inchi： 1S/C11H14O2/c1-9(8-11(12)13)7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,12,13)
• InChI Key： CJBVVZBGGFKPDA-UHFFFAOYSA-N
• SMILES： OC(CC(C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-methyl-4-phenylbutanoic acid

Introduction to 3-methyl-4-phenylbutanoic acid (CAS No. 7315-68-6)

3-methyl-4-phenylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 7315-68-6, is a significant organic compound with a rich structural framework that has garnered attention in the field of pharmaceutical chemistry and biochemical research. This compound, featuring a butanoic acid backbone substituted with a methyl group at the third carbon and a phenyl group at the fourth carbon, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 3-methyl-4-phenylbutanoic acid consists of a four-carbon chain with an acidic carboxyl group at one end and functional substituents at the third and fourth positions. The presence of the methyl group introduces steric hindrance, while the phenyl group contributes to hydrophobic interactions and electronic effects that can influence the compound's reactivity and biological activity. These structural features make it an interesting subject for studying enzyme-substrate interactions, drug metabolism, and the development of novel therapeutic agents.

In recent years, advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of 3-methyl-4-phenylbutanoic acid more deeply. Studies have shown that this compound can serve as a key intermediate in the synthesis of more complex molecules, including those with pharmaceutical relevance. For instance, its structural motif is reminiscent of certain bioactive peptides and natural products, suggesting that derivatives of 3-methyl-4-phenylbutanoic acid could exhibit similar biological functions.

One particularly intriguing area of research involves the use of 3-methyl-4-phenylbutanoic acid in the development of enzyme inhibitors. The carboxyl group and phenyl ring provide multiple sites for interaction with enzymatic active sites, making it a plausible scaffold for designing molecules that can modulate enzyme activity. This has implications for treating diseases caused by enzymatic dysregulation, such as metabolic disorders and certain types of cancer. Recent studies have highlighted its potential as an inhibitor of specific cytochrome P450 enzymes, which play a crucial role in drug metabolism.

Furthermore, the unique electronic properties of the phenyl group in 3-methyl-4-phenylbutanoic acid have attracted interest for its potential role in materials science applications. The compound's ability to form stable complexes with other molecules makes it useful in designing functional materials, such as liquid crystals or organic semiconductors. These materials are increasingly important in electronic devices, including displays and solar cells.

The synthesis of 3-methyl-4-phenylbutanoic acid has also been optimized for scalability and efficiency. Modern synthetic routes often involve catalytic processes that minimize waste and improve yield, aligning with green chemistry principles. These methods not only enhance the practicality of obtaining high-purity 3-methyl-4-phenylbutanoic acid but also reduce environmental impact, making it an attractive choice for industrial applications.

From a biological perspective, derivatives of 3-methyl-4-phenylbutanoic acid have shown promise in preclinical studies as modulators of neural pathways. The compound's structural similarity to certain neurotransmitter analogs suggests that it could influence synaptic transmission or receptor binding. This opens up avenues for research into neurodegenerative diseases and mental health disorders where neurotransmitter imbalances are implicated.

The role of 3-methyl-4-phenylbutanoic acid in metabolic pathways is another area where recent research has shed light on its significance. Studies indicate that metabolites derived from this compound may play a role in energy homeostasis and lipid metabolism. Understanding these processes could lead to new therapeutic strategies for metabolic syndrome and related conditions.

In conclusion, 3-methyl-4-phenylbutanoic acid (CAS No. 7315-68-6) is a versatile compound with diverse applications spanning pharmaceuticals, materials science, and biochemical research. Its unique structural features offer opportunities for innovation in drug design, enzyme inhibition, and material development. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to remain a cornerstone in scientific exploration.